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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the stability and storage of γ-Caprolactone.

Troubleshooting Guides
Issue: Unexpected Polymerization of γ-Caprolactone
During Storage or Experiment
Question: My γ-Caprolactone has become viscous or has solidified. What could be the cause

and how can I prevent it?

Answer:

Unexpected polymerization of γ-Caprolactone is a common issue, often triggered by

contaminants or improper storage conditions. The five-membered ring of γ-lactones has low

ring strain, making homopolymerization difficult; however, it can be initiated under certain

conditions.[1]

Possible Causes:

Contamination with Initiators: Trace amounts of water, alcohols, acids, or bases can act as

initiators for ring-opening polymerization.
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Incompatible Storage Containers: Certain plastics may leach plasticizers or other chemicals

that can initiate polymerization.

Elevated Temperatures: Higher temperatures can accelerate polymerization, especially in the

presence of trace impurities.

Troubleshooting and Prevention Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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